Cas no 306305-09-9 (Adenosine,2-amino-3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-,2'-acetate)

• Product Name: Adenosine,2-amino-3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-,2'-acetate
• CAS No: 306305-09-9
• MF: C₃₄H₄₂N₆O₅Si
• MW: 642.81998872757
• CID: 6969647
• PubChem ID: 10746734
• Update Time: 2025-08-13

Adenosine,2-amino-3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-,2'-acetate Chemical and Physical Properties

Names and Identifiers

• 306305-09-9
• Adenosine,2-amino-3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-,2'-acetate
• BIGYQEOBZAXVJM-GGVMLGSCSA-N
• 9-(2-o-acetyl-3,5-di-o-benzyl-4-c-triethylsilylethynyl-beta-d-ribofuranosyl)-2,6-diaminopurine
• SCHEMBL7212768

• Inchi： 1S/C34H42N6O5Si/c1-5-46(6-2,7-3)19-18-34(22-42-20-25-14-10-8-11-15-25)29(43-21-26-16-12-9-13-17-26)28(44-24(4)41)32(45-34)40-23-37-27-30(35)38-33(36)39-31(27)40/h8-17,23,28-29,32H,5-7,20-22H2,1-4H3,(H4,35,36,38,39)/t28-,29+,32-,34-/m1/s1
• InChI Key： BIGYQEOBZAXVJM-GGVMLGSCSA-N
• SMILES： [Si](CC)(CC)(CC)C#C[C@@]1(COCC2C=CC=CC=2)[C@H]([C@H]([C@H](N2C=NC3C(N)=NC(N)=NC2=3)O1)OC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 642.29859500Da
• Monoisotopic Mass: 642.29859500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 15
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų